Cas no 1428268-72-7 (10-O-trans-p-Feruloylscandoside)

• Product Name: 10-O-trans-p-Feruloylscandoside
• CAS No: 1428268-72-7
• MF: C₂₆H₃₀O₁₄
• MW: 566.5080
• CID: 5077847
• Update Time: 2025-10-29

10-O-trans-p-Feruloylscandoside Chemical and Physical Properties

Names and Identifiers

• (1S,4aS,5S,7aS)-1-(β-D-Glucopyranosyloxy)-1,4a,5,7a-tetrahydro-5-hydroxy-7-[[[(2E)-3-(3-hydroxy-4-methoxyphenyl)-1-oxo-2-propen-1-yl]oxy]methyl]cyclopenta[c]pyran-4-carboxylic acid
• 10-O-trans-p-Feruloylscandoside

• Inchi： 1S/C26H30O14/c1-36-16-6-11(2-4-14(16)28)3-5-18(30)37-9-12-7-15(29)20-13(24(34)35)10-38-25(19(12)20)40-26-23(33)22(32)21(31)17(8-27)39-26/h2-7,10,15,17,19-23,25-29,31-33H,8-9H2,1H3,(H,34,35)/b5-3+/t15-,17-,19-,20+,21-,22+,23-,25+,26+/m1/s1
• InChI Key： KUXQVYZFGZMYDL-UGMRMKFXSA-N
• SMILES： O([C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])[C@@]1([H])[C@]2([H])C(C([H])([H])OC(/C(/[H])=C(\[H])/C3C([H])=C([H])C(=C(C=3[H])OC([H])([H])[H])O[H])=O)=C([H])[C@]([H])([C@]2([H])C(C(=O)O[H])=C([H])O1)O[H]

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 1010
• XLogP3: -1.5
• Topological Polar Surface Area: 222

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides

Additional information on 10-O-trans-p-Feruloylscandoside

10-O-trans-p-Feruloylscandoside (CAS No. 1428268-72-7): A Comprehensive Overview

10-O-trans-p-Feruloylscandoside (CAS No. 1428268-72-7) is a natural compound derived from the plant Scandia scabra, a member of the family Lamiaceae. This compound has garnered significant attention in recent years due to its diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, biosynthesis, pharmacological properties, and recent research advancements of 10-O-trans-p-Feruloylscandoside.

Chemical Structure and Biosynthesis: The molecular formula of 10-O-trans-p-Feruloylscandoside is C₂₉H₃₆O₁₅, with a molecular weight of 604.58 g/mol. The compound is characterized by a complex structure that includes a glycosidic bond and a ferulic acid moiety. The biosynthesis of 10-O-trans-p-Feruloylscandoside involves multiple enzymatic steps, including the formation of the glycosidic bond and the esterification of ferulic acid to the aglycone. Recent studies have identified key enzymes involved in this biosynthetic pathway, providing valuable insights into the regulation and optimization of its production in plants.

Pharmacological Properties: 10-O-trans-p-Feruloylscandoside exhibits a wide range of pharmacological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. Its antioxidant properties are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. In vitro studies have shown that 10-O-trans-p-Feruloylscandoside can effectively reduce oxidative stress in cellular models, making it a promising candidate for the prevention and treatment of oxidative stress-related diseases.

The anti-inflammatory effects of 10-O-trans-p-Feruloylscandoside have been extensively studied. It has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as the activation of nuclear factor-kappa B (NF-κB) signaling pathways. These findings suggest that 10-O-trans-p-Feruloylscandoside may have therapeutic potential in inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its antioxidant and anti-inflammatory properties, 10-O-trans-p-Feruloylscandoside has also been shown to possess neuroprotective effects. Preclinical studies have indicated that it can protect neurons from oxidative damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease. The mechanisms underlying these neuroprotective effects are thought to involve the modulation of mitochondrial function and the reduction of neuroinflammation.

Clinical Applications: The potential clinical applications of 10-O-trans-p-Feruloylscandoside are currently being explored through various preclinical and clinical studies. Early-stage clinical trials have shown promising results in terms of safety and efficacy. For instance, a Phase I clinical trial evaluating the safety and tolerability of 10-O-trans-p-Feruloylscandoside in healthy volunteers reported no significant adverse effects, paving the way for further clinical investigations.

In parallel with clinical trials, researchers are also investigating the use of 10-O-trans-p-Feruloylscandoside in combination with other therapeutic agents to enhance its efficacy. For example, studies have shown that combining 10-O-trans-p-Feruloylscandoside with conventional anti-inflammatory drugs can result in synergistic effects, potentially reducing the required dosage and minimizing side effects.

FUTURE DIRECTIONS AND CONCLUSIONS: The ongoing research on 10-O-trans-p-Feruloylscandoside is expected to uncover new insights into its mechanisms of action and expand its therapeutic applications. Future studies should focus on optimizing its bioavailability, developing more effective delivery systems, and conducting larger-scale clinical trials to validate its efficacy in various disease conditions.

In conclusion, 10-O-trans-p-Feruloylscandoside (CAS No. 1428268-72-7) is a promising natural compound with a wide range of biological activities. Its potential as a therapeutic agent for oxidative stress-related diseases, inflammatory conditions, and neurodegenerative disorders makes it an exciting area of research in the field of medicinal chemistry.